Cas no 380424-65-7 ((E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide)

• Product Name: (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide
• CAS No: 380424-65-7
• MF: C₂₀H₁₈Cl₂N₂O₃
• MW: 405.274523258209
• CID: 5453625
• PubChem ID: 1527737
• Update Time: 2025-06-08

(E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-(2,5-dichlorophenyl)-3-[3-methoxy-4-(1-methylethoxy)phenyl]-2-propenamide
• 380424-65-7
• 2-cyano-N-(2,5-dichlorophenyl)-3-[3-methoxy-4-(propan-2-yloxy)phenyl]prop-2-enamide
• Z44328462
• STK949885
• AKOS001023827
• EN300-26588159
• (2E)-2-cyano-N-(2,5-dichlorophenyl)-3-[3-methoxy-4-(propan-2-yloxy)phenyl]prop-2-enamide
• (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide

• Inchi： 1S/C20H18Cl2N2O3/c1-12(2)27-18-7-4-13(9-19(18)26-3)8-14(11-23)20(25)24-17-10-15(21)5-6-16(17)22/h4-10,12H,1-3H3,(H,24,25)/b14-8+
• InChI Key： YEJLOXJPWHMONU-RIYZIHGNSA-N
• SMILES： ClC1C=CC(=CC=1NC(/C(/C#N)=C/C1C=CC(=C(C=1)OC)OC(C)C)=O)Cl

Computed Properties

• Exact Mass: 404.0694478g/mol
• Monoisotopic Mass: 404.0694478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.6±50.0 °C(Predicted)
• pka: 9.32±0.70(Predicted)

Additional information on (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide

Introduction to (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide (CAS No. 380424-65-7)

(E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide (CAS No. 380424-65-7) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a member of the class of compounds known as cyanamides. Its unique structural features and chemical properties make it a subject of extensive research in various fields, including medicinal chemistry, drug discovery, and materials science.

The molecular structure of (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide is characterized by the presence of a cyano group, dichlorophenyl moiety, and a methoxy and propan-2-yloxy substituted phenyl group. These functional groups contribute to the compound's high reactivity and versatility in chemical reactions. The cyano group, in particular, is known for its ability to participate in various synthetic transformations, making it a valuable building block in the synthesis of more complex molecules.

Recent studies have highlighted the potential of (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide in the development of novel therapeutic agents. One notable application is in the field of antimicrobial agents, where this compound has shown promising activity against a range of bacterial and fungal pathogens. The dichlorophenyl moiety is believed to play a crucial role in enhancing the compound's antimicrobial properties by disrupting cell membrane integrity and inhibiting essential metabolic pathways.

In addition to its antimicrobial potential, (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has also been investigated for its anti-inflammatory properties. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a cyanoacrylate derivative with an appropriate amine followed by further functionalization steps to introduce the desired substituents. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The physicochemical properties of (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide have been extensively studied to understand its behavior in different environments. This compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various applications. However, its solubility in water is limited, which can be a challenge for certain pharmaceutical formulations. Efforts are ongoing to improve its water solubility through techniques such as salt formation and prodrug design.

In terms of safety and toxicity, preliminary studies have indicated that (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide has low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use. These studies typically involve assessing the compound's effects on various organ systems and evaluating potential genotoxicity and mutagenicity.

The commercial availability of (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide is increasing due to its growing importance in research and development. Several specialized chemical suppliers now offer this compound with high purity specifications suitable for both academic research and industrial applications. The demand for this compound is expected to continue growing as more applications are discovered and developed.

In conclusion, (E)-2-cyano-N-(2,5-dichlorophenyl)-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enamide (CAS No. 380424-65-7) is a versatile organic compound with significant potential in various fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new applications are discovered and optimized synthetic methods are developed, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.